Cas no 78827-36-8 (2-Propanamine, N-(2-chloro-1-methylpropylidene)-)

2-Propanamine, N-(2-chloro-1-methylpropylidene)- structure

78827-36-8 structure

Product Name:2-Propanamine, N-(2-chloro-1-methylpropylidene)-

CAS No:78827-36-8

Molecular Formula:C₇H₁₄NCl

Molecular Weight:147.646

CID:4188012

Properties
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2-Propanamine, N-(2-chloro-1-methylpropylidene)- Properties

Names and Identifiers

- 2-Propanamine, N-(2-chloro-1-methylpropylidene)-

2-Propanamine, N-(2-chloro-1-methylpropylidene)- Related Literature

1. Applications of thermal analysis

Anal. Proc., 1985,22, 38-48
2. Mechanochemical synthesis of intermetallic compounds

Russ. Chem. Rev., 2001,70, 45-63
3. Determination of sex hormones in cosmetic products by magnetically stirring extraction bar liquid–liquid microextraction coupled with high performance liquid chromatography

L. Lei,N. Li,X. Yang,Z. L. Liu,H. Q. Zhang,Y. Yu Anal. Methods, 2014,6, 3674-3681
4. Confinement boosts CO oxidation on an Ni atom embedded inside boron nitride nanotubes†

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5. Synthesis, characterization, Co–S bond reactivity of a vitamin B12 model complex having pentafluorophenylthiolate as an axial ligand

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6. Stereoselective decomposition of an octahedral complex during bacterial growth

J. Chem. Soc. D, 1970, 997-998
7. Synthesis of 2-julolidin-imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé reaction and studies of optical properties†

Unnamatla M. V. Basavanag,Alejandro Islas-Jácome,Angel Rentería-Gómez,Alaín S. Conejo,Mahanandaiah Kurva,J. Oscar C. Jiménez-Halla,Jayaramakrishnan Velusamy,Gabriel Ramos-Ortíz,Rocío Gámez-Montaño New J. Chem., 2017,41, 3450-3459
8. N-Dealkylation of aliphatic amines and selective synthesis of monoalkylated aryl amines†

Dirk Hollmann,Sebastian Bähn,Annegret Tillack,Matthias Beller Chem. Commun., 2008, 3199-3201
9. The determination of thorium and lanthanons in monazite

Analyst, 1957,82, 258-269
10. Synergistic effects of plasmon induced Ag@Ag3VO4/ZnCr LDH ternary heterostructures towards visible light responsive O2 evolution and phenol oxidation reactions†

Dipti Prava Sahoo,Sulagna Patnaik,Dharitri Rath,K. M. Parida Inorg. Chem. Front., 2018,5, 879-896

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